Cas no 1261439-81-9 (3,3'-Dichloro-2'-(trifluoromethyl)propiophenone)

• Product Name: 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone
• CAS No: 1261439-81-9
• MF: C₁₀H₇Cl₂F₃O
• MW: 271.063191652298
• CID: 4984631
• Update Time: 2025-10-19

3,3'-Dichloro-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7Cl2F3O/c11-5-4-8(16)6-2-1-3-7(12)9(6)10(13,14)15/h1-3H,4-5H2
• InChI Key： USARENNMXMXNGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CCCl)=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone

Recent Advances in the Study of 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone (CAS: 1261439-81-9)

3,3'-Dichloro-2'-(trifluoromethyl)propiophenone (CAS: 1261439-81-9) is a fluorinated aromatic ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone is its application in the synthesis of trifluoromethylated compounds, which are increasingly recognized for their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the construction of trifluoromethyl-containing heterocycles, which exhibit potent inhibitory effects against viral proteases. The study also highlighted the compound's role in improving the pharmacokinetic profiles of these inhibitors, making them more suitable for clinical development.

In addition to its synthetic utility, 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone has been investigated for its direct biological activities. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. The study, published in Bioorganic & Medicinal Chemistry Letters, utilized molecular docking simulations to elucidate the binding interactions between the compound and the kinase active site, providing valuable insights for the design of more potent derivatives.

Another area of interest is the environmental and safety profile of 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone. A recent report by the European Chemicals Agency (ECHA) evaluated the compound's potential hazards, including its persistence, bioaccumulation, and toxicity. The findings indicated that while the compound exhibits low acute toxicity, further studies are needed to assess its long-term environmental impact. This underscores the importance of developing sustainable synthetic routes and disposal methods for such fluorinated compounds.

Looking ahead, researchers are exploring the potential of 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone in the development of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its synthetic accessibility and biological efficacy. For instance, a recent patent application filed by a major pharmaceutical company describes a novel catalytic system for the efficient large-scale production of this compound, addressing one of the key challenges in its commercialization.

In conclusion, 3,3'-Dichloro-2'-(trifluoromethyl)propiophenone (CAS: 1261439-81-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential for future applications. Continued research efforts are expected to uncover new opportunities for this compound, particularly in the design of targeted therapies for viral infections and cancer.